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Compound of Interest

Compound Name: Aspterric acid

Cat. No.: B1581466 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of Aspterric acid stock

solutions for use in various experimental settings. Aspterric acid is a sesquiterpenoid initially

isolated from Aspergillus terreus and is a known inhibitor of pollen development and a potent

inhibitor of dihydroxy-acid dehydratase (DHAD).[1][2][3][4] Proper preparation and storage of

stock solutions are critical for ensuring experimental reproducibility and accuracy.

Physicochemical and Handling Properties
A summary of the key properties of Aspterric acid is provided below. This data is essential for

accurate stock solution preparation and proper handling.
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Property Value References

Molecular Formula C₁₅H₂₂O₄ [1][2][5][6][7]

Molecular Weight ~266.3 g/mol [1][2][5][6][7]

Appearance White to off-white solid [1][2][8][9]

Purity ≥95% (by HPLC) [2][5][8]

Solubility
Soluble in DMSO, Methanol,

and Ethanol.[2][5][6][7][8][9]

Insoluble in hexane.[5][8]

Storage (Solid)
Store at -20°C. Stable for at

least 12 months.[5][8]

Storage (Solution)
Aliquot and store at -20°C or

-80°C.[5][6]

- In solvent at -20°C: Stable for

1 to 6 months.[1][5][6]

- In solvent at -80°C: Stable for

up to 6 months.[1]

Experimental Protocol: Preparing a 10 mM Aspterric
Acid Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Aspterric acid in Dimethyl

Sulfoxide (DMSO). This is a common starting concentration for subsequent dilutions into

experimental media.

2.1. Materials

Aspterric acid (solid powder)

Anhydrous/molecular biology grade DMSO

Microcentrifuge tubes (1.5 mL or 2 mL)
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Pipettes and sterile, filtered pipette tips

Analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2. Safety Precautions

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Consult the Material Safety Data Sheet (MSDS) for Aspterric acid before handling.[8]

2.3. Calculation To prepare a stock solution of a specific concentration, use the following

formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 266.3 g/mol / 1000

Mass (mg) = 2.663 mg

Therefore, you will need to weigh 2.663 mg of Aspterric acid to prepare 1 mL of a 10 mM

stock solution.

2.4. Procedure

Weighing: Carefully weigh the calculated amount of Aspterric acid powder (e.g., 2.663 mg)

and transfer it into a sterile microcentrifuge tube. For maximum recovery, centrifuge the

original vial before opening the cap.[5][6]

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL) to the microcentrifuge

tube containing the powder.
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Dissolution: Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution against a light source to ensure there are

no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots (e.g., 20 µL or 50 µL) in sterile

microcentrifuge tubes.[5][6]

Storage: Label the aliquots clearly with the compound name, concentration, solvent, and

preparation date. Store the aliquots at -20°C or -80°C for long-term storage.[1][5][6]

Visualized Workflow and Signaling Pathway
3.1. Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the standard workflow for preparing the Aspterric acid stock

solution.

Preparation Storage

Calculate Mass Weigh Aspterric Acid Add DMSO Vortex to Dissolve Aliquot SolutionTransfer Label Aliquots Store at -20°C / -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Aspterric acid stock solution.

3.2. Signaling Pathway: Mechanism of Action

Aspterric acid functions as a herbicide by inhibiting a key enzyme in the branched-chain

amino acid (BCAA) synthesis pathway, which is essential for plant growth but not present in

animals.[3][4][10]
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Caption: Aspterric acid inhibits the DHAD enzyme in the BCAA pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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